3-Cyclopropoxy-2-ethyl-4-methoxypyridine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-ethyl-4-methoxypyridine
• InChI: InChI=1S/C11H15NO2/c1-3-9-11(14-8-4-5-8)10(13-2)6-7-12-9/h6-8H,3-5H2,1-2H3
• InChI Key: SHHNGXKSAPTLIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1OC2CC2)OC

Description

3-Cyclopropoxy-2-ethyl-4-methoxypyridine is a pyridine derivative characterized by three distinct substituents: a cyclopropoxy group at position 3, an ethyl group at position 2, and a methoxy group at position 3. This compound belongs to a class of substituted pyridines known for their utility in medicinal chemistry, agrochemicals, and materials science. The cyclopropoxy moiety introduces steric and electronic effects due to its strained three-membered ring, while the ethyl and methoxy groups influence solubility, reactivity, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-ethyl-4-methoxypyridine can be achieved through various synthetic routes. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-2-ethyl-4-methoxypyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-ethyl-4-methoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the compound to its corresponding amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or cyclopropoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, or halides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield pyridine N-oxides, while reduction can produce amines.

Scientific Research Applications

3-Cyclopropoxy-2-ethyl-4-methoxypyridine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-ethyl-4-methoxypyridine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituted pyridines exhibit diverse properties based on substituent type, position, and electronic effects. Below is a comparative analysis of 3-Cyclopropoxy-2-ethyl-4-methoxypyridine and structurally related derivatives:

Substituent Position and Reactivity

• 2-Methoxy-4-methyl-5-nitropyridine (7c) : Features a methoxy group at position 2, methyl at position 4, and nitro at position 4. The nitro group enhances electrophilicity, facilitating nucleophilic aromatic substitution. In contrast, the cyclopropoxy group in the target compound may sterically hinder reactions at position 3 .
• 3-Iodo-4-methoxypyridine : Contains iodine at position 3 and methoxy at position 4. The iodine atom acts as a leaving group, enabling cross-coupling reactions (e.g., Suzuki-Miyaura), whereas the cyclopropoxy group is less reactive in such contexts .

Electronic and Steric Effects

• 4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine: The ethynyl group with trimethylsilyl protection at position 3 enhances π-conjugation, useful in optoelectronic materials. The cyclopropoxy group, however, may disrupt conjugation due to its non-planar structure .
• Ethyl-3-(nitropyridin-4-yl)-2-oxopropanoates: The nitro and ester groups create electron-deficient pyridine cores, favoring charge-transfer interactions. The target compound’s ethyl and methoxy groups likely increase electron density, altering binding affinities in biological systems .

Table 1: Key Properties of Compared Compounds

Compound Name	Substituents (Positions)	Key Functional Groups	Synthetic Yield (If Reported)	Applications/Reactivity
3-Cyclopropoxy-2-ethyl-4-methoxypyridine	Cyclopropoxy (3), Ethyl (2), Methoxy (4)	Ether, Alkyl, Methoxy	Not Reported	Potential agrochemicals/drugs
2-Methoxy-4-methyl-5-nitropyridine (7c)	Methoxy (2), Methyl (4), Nitro (5)	Nitro, Methoxy	95%	Electrophilic intermediates
3-Iodo-4-methoxypyridine	Iodo (3), Methoxy (4)	Halogen, Methoxy	Not Reported	Cross-coupling precursors
4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine	Ethynyl (3), Methoxy (4), Amine (2)	Alkyne, Methoxy, Amine	Not Reported	Conjugated materials

Structural and Functional Divergence

The cyclopropoxy group in the target compound introduces unique steric constraints compared to bulkier groups (e.g., tert-butyldimethylsilyl in ’s nucleotide analog) or electron-withdrawing groups (e.g., nitro in 7c/d). This structural distinction may influence bioavailability, metabolic stability, and intermolecular interactions in drug design .